Cas no 140136-71-6 (Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI))

• Product Name: Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI)
• CAS No: 140136-71-6
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 867189
• PubChem ID: 15134487
• Update Time: 2025-06-15

Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI)
• 1-Bromo-2-isothiocyanato-3,5-dimethylbenzene
• 2-BROMO-4,6-DIMETHYLPHENYLISOTHIOCYANATE
• BENZENE, 1-BROMO-2-ISOTHIOCYANATO-3,5-DIMETHYL-
• MFCD03413207
• DTXSID60568792
• SY065246
• 140136-71-6
• DB-285241
• 2-Bromo-4,6-dimethylphenyl Isothiocyanate
• AKOS017549686
• FS-5703

• MDL： MFCD03413207
• Inchi： 1S/C9H8BrNS/c1-6-3-7(2)9(11-5-12)8(10)4-6/h3-4H,1-2H3
• InChI Key： DOTPUPXLOWXCGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C)C=1N=C=S

Computed Properties

• Exact Mass: 240.95614
• Monoisotopic Mass: 240.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36

Additional information on Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI)

Introduction to Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI) and Its Significance in Modern Chemical Research

Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI), with the CAS number 140136-71-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic derivative exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound’s molecular structure features a benzene ring substituted with a bromine atom at the 1-position, an isothiocyanato group at the 2-position, and two methyl groups at the 3- and 5-positions. This specific arrangement imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of the isothiocyanato group, in particular, opens up numerous possibilities for further functionalization, including the formation of thiourea derivatives, which have been widely studied for their potential applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzene derivatives. The compound Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI) has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have investigated its utility in generating compounds that interact with enzymes involved in inflammation and cancer metabolism. These studies highlight the compound’s potential as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.

The isothiocyanato moiety in Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI) is particularly noteworthy due to its ability to participate in nucleophilic addition reactions. This reactivity has been leveraged to develop new methodologies for constructing complex molecular architectures. For example, recent publications have demonstrated its use in generating thiazolidine derivatives, which are known for their pharmacological properties. These findings underscore the compound’s importance as a synthetic intermediate in the development of next-generation pharmaceuticals.

Moreover, the structural features of this compound make it an attractive candidate for studying electronic and steric effects in aromatic systems. The bromine atom and methyl groups influence the electronic distribution across the benzene ring, which can be exploited to modulate reactivity and selectivity in various chemical transformations. Such insights are crucial for optimizing synthetic routes and designing molecules with enhanced biological activity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI). Molecular modeling studies have revealed detailed insights into its interactions with biological targets, providing a rational basis for designing more effective therapeutic agents. These computational approaches complement experimental work by predicting potential binding modes and affinity profiles, thereby accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways associated with various diseases, including cancer and inflammatory disorders. By targeting these enzymes, compounds derived from Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI) could offer novel therapeutic strategies. Preliminary studies have indicated promising results in preclinical models, suggesting its viability as a lead compound for further development.

In conclusion, Benzene, 1-bromo-2-isothiocyanato-3,5-dimethyl- (9CI) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in the discovery and development of innovative therapeutic agents.